Cas no 650606-22-7 (2-Propenenitrile, 3-(3,4-dipropoxyphenyl)-2-(ethoxymethyl)-, (2E)-)

• Product Name: 2-Propenenitrile, 3-(3,4-dipropoxyphenyl)-2-(ethoxymethyl)-, (2E)-
• CAS No: 650606-22-7
• MF: C₁₈H₂₅NO₃
• MW: 303.396005392075
• CID: 408783
• PubChem ID: 71377420
• Update Time: 2025-04-19

2-Propenenitrile, 3-(3,4-dipropoxyphenyl)-2-(ethoxymethyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-(3,4-dipropoxyphenyl)-2-(ethoxymethyl)-, (2E)-
• 3-(3,4-dipropoxyphenyl)-2-(ethoxymethyl)prop-2-enenitrile
• 650606-22-7
• DTXSID80800060

• Inchi： 1S/C18H25NO3/c1-4-9-21-17-8-7-15(12-18(17)22-10-5-2)11-16(13-19)14-20-6-3/h7-8,11-12H,4-6,9-10,14H2,1-3H3
• InChI Key： LXRAMDUXLJBZKT-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=C(C=C(C#N)COCC)C=CC=1OCCC

Computed Properties

• Exact Mass: 303.18355
• Monoisotopic Mass: 303.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 51.48